4-(2,3-dihydro-1H-inden-2-ylamino)phenol

• IUPAC Name: 4-(2,3-dihydro-1H-inden-2-ylamino)phenol
• InChI: InChI=1S/C15H15NO/c17-15-7-5-13(6-8-15)16-14-9-11-3-1-2-4-12(11)10-14/h1-8,14,16-17H,9-10H2
• InChI Key: CVVPWRFPKHOFEY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=CC=CC=C21)NC3=CC=C(C=C3)O
• Molecular Formula: C15H15NO
• Molecular Weight: 225.28 g/mol

Description

4-(2,3-Dihydro-1H-inden-2-ylamino)phenol is a synthetic organic compound featuring a phenol moiety linked to a 2,3-dihydro-1H-inden-2-ylamino group. This structure combines aromatic and alicyclic components, making it a versatile intermediate in medicinal chemistry and materials science.

Comparison with Similar Compounds

Structural Analogues

Key structural analogs differ in substituents on the phenol ring, indenyl group modifications, or additional functional groups. Below is a comparative analysis:

Compound Name	Key Structural Features	Molecular Formula	Molecular Weight	Key Differences vs. Target Compound	Evidence ID
4-(2,3-Dihydro-1H-inden-2-ylamino)phenol (Target)	Phenol + 2,3-dihydroindenylamino group	C₁₅H₁₅NO	225.29 g/mol	Reference compound	-
(2S)-1-(2,3-Dihydro-1H-inden-2-ylamino)-3-(3,4-dimethylphenoxy)propan-2-ol (38f)	Additional 3,4-dimethylphenoxy and propan-2-ol groups	C₂₀H₂₅NO₂	335.42 g/mol	Bulky substituents; increased lipophilicity
4-(2,3-Dihydro-1H-inden-5-yloxy)-2-methylaniline	Methyl group on aniline ring; indenyloxy instead of indenylamino	C₁₆H₁₇NO	239.32 g/mol	Reduced H-bond donors; altered electronic properties
4-(2,3-Dihydro-1H-perimidin-2-yl)phenol	Perimidinyl heterocycle replaces indenylamino group	C₁₇H₁₄N₂O	262.31 g/mol	Enhanced aromaticity; altered π-π stacking potential
{3-[(2,3-Dihydro-1H-inden-2-yl)amino]phenyl}methanol	Benzyl alcohol substituent vs. phenol	C₁₆H₁₇NO	239.32 g/mol	Increased hydrophilicity; divergent reactivity

Key Observations :

• The indenylamino-phenol core is conserved, but substituents modulate physicochemical properties. For example, the methyl group in 4-(2,3-dihydro-1H-inden-5-yloxy)-2-methylaniline reduces polarity compared to the hydroxyl group in the target compound .

Physicochemical Properties

Property	4-(2,3-Dihydro-1H-inden-2-ylamino)phenol	4-(2,3-Dihydro-1H-perimidin-2-yl)phenol	4-(2,3-Dihydro-1H-inden-5-yloxy)-2-methylaniline
H-Bond Donors	1 (phenol -OH)	1 (phenol -OH)	1 (aniline -NH₂)
H-Bond Acceptors	2 (N, O)	2 (N, O)	1 (O)
LogD (pH 5.5)	~2.5 (estimated)	Not reported	2.2 (calculated)
Solubility	Moderate in polar solvents	Likely lower due to perimidinyl group	Higher due to methyl group

Insights :

• The phenol -OH in the target compound enhances water solubility compared to methyl-substituted analogs (e.g., ).
• LogD differences suggest variability in membrane permeability, critical for drug design .